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Compound of Interest

Compound Name:
4-(tert-Butyl)benzylamine

Hydrochloride

Cat. No.: B1286093 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction
4-(tert-Butyl)benzylamine hydrochloride (CAS No: 39895-55-1) is a versatile amine

derivative utilized as a key intermediate in the synthesis of various organic materials,

agrochemicals, and pharmaceuticals.[1] The presence of the tert-butyl group on the benzyl ring

enhances its stability and solubility in diverse chemical environments, making it a valuable

building block in medicinal chemistry and organic synthesis.[1] This document provides a

comprehensive overview of the core physical properties of 4-(tert-Butyl)benzylamine
hydrochloride, detailed experimental protocols for their determination, and logical workflows to

guide laboratory practices.

Core Physical and Chemical Properties
The fundamental physical and chemical characteristics of 4-(tert-Butyl)benzylamine
hydrochloride are summarized below. For properties where data for the hydrochloride salt is

not readily available, information for the corresponding free base, 4-(tert-Butyl)benzylamine, is

provided for reference.
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Property Value Remarks Source(s)

CAS Number 39895-55-1 For Hydrochloride Salt [1][2]

Molecular Formula C₁₁H₁₇N·HCl [1][2]

Molecular Weight 199.72 g/mol [1][2]

Appearance
Likely a crystalline

solid

The free base is a

clear, colorless to pale

yellow liquid. Amine

hydrochlorides are

typically crystalline

solids.

[3][4][5]

Melting Point Data not available

Related compounds

such as N-(tert-

Butyl)benzylamine

hydrochloride melt at

245-246 °C.

[6]

Boiling Point 235-236 °C

Data for the free base.

Hydrochloride salt is

expected to

decompose at high

temperatures.

[4][7]

Solubility
Soluble in water and

alcohols

The tert-butyl group

enhances solubility.[1]

The free base is

poorly miscible with

water.[4] Synthesis

protocols show

dissolution in ethanol

and water.[8][9]

Storage Conditions Store at 0-8°C
Recommended for

maintaining stability.
[1][2]
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Detailed methodologies for determining key physical properties are crucial for reproducible

research and development. The following sections outline standard experimental protocols.

Protocol for Melting Point Determination (Capillary
Method)
The melting point is a critical indicator of purity for a solid compound.

Objective: To determine the temperature range over which the solid 4-(tert-Butyl)benzylamine
hydrochloride transitions to a liquid.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Procedure:

Sample Preparation: Ensure the 4-(tert-Butyl)benzylamine hydrochloride sample is

completely dry. If necessary, grind the crystalline solid into a fine powder using a mortar and

pestle.

Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample,

forcing a small amount of the sample into the tube. Invert the tube and tap the sealed end

gently on a hard surface to pack the sample down. Repeat until a packed column of 2-3 mm

in height is achieved.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Heating and Observation:

Set the apparatus to heat at a rapid rate initially to approach the expected melting point.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1286093?utm_src=pdf-body
https://www.benchchem.com/product/b1286093?utm_src=pdf-body
https://www.benchchem.com/product/b1286093?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


When the temperature is within 15-20°C of the anticipated melting point, reduce the

heating rate to 1-2°C per minute to ensure thermal equilibrium.

Carefully observe the sample through the magnifying lens.

Data Recording:

Record the temperature at which the first drop of liquid appears (the lower limit of the

melting range).

Record the temperature at which the entire sample has completely melted into a clear

liquid (the upper limit of the melting range).

A pure compound will exhibit a sharp melting range of 1-2°C.
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Workflow: Melting Point Determination

Sample Preparation
(Dry and Grind Sample)

Load Capillary Tube
(2-3 mm height)

Place in Apparatus

Rapid Heating
(Approach MP)

Slow Heating
(1-2°C / min)

Observe Phase Transition

Record Melting Range
(First liquid to all liquid)

Click to download full resolution via product page

Caption: Experimental workflow for melting point determination.

Protocol for Purification via Recrystallization
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Purification is essential to remove impurities from the synthesized hydrochloride salt. A

common method involves recrystallization from a suitable solvent system.

Objective: To purify crude 4-(tert-Butyl)benzylamine hydrochloride by dissolving it in a hot

solvent and allowing it to crystallize upon cooling.

Apparatus:

Erlenmeyer flasks

Hot plate with stirring capability

Büchner funnel and filter flask

Filter paper

Glass stir rod

Ice bath

Procedure:

Solvent Selection: Choose a solvent or solvent pair in which the compound is highly soluble

at elevated temperatures but poorly soluble at low temperatures. Based on related

procedures, absolute ethanol or a mixture of ethanol and diethyl ether is a suitable choice.[8]

Dissolution: Place the crude 4-(tert-Butyl)benzylamine hydrochloride in an Erlenmeyer

flask. Add a minimal amount of hot absolute ethanol and heat the mixture gently while stirring

until the solid completely dissolves.

Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration by passing

the hot solution through a fluted filter paper into a pre-warmed flask.

Crystallization:

Allow the clear filtrate to cool slowly to room temperature. Crystal formation should begin

as the solution cools.
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Once the flask has reached room temperature, place it in an ice bath to maximize crystal

yield.

Isolation of Crystals:

Collect the purified crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of ice-cold solvent (e.g., diethyl ether) to remove

any remaining soluble impurities.[8]

Drying: Dry the crystals under vacuum to remove all residual solvent. The final product

should be a pure, crystalline solid.

Logical Relationships in Synthesis and Purification
The conversion of the free base to its hydrochloride salt is a fundamental acid-base reaction,

crucial for purification, handling, and formulation, as the salt form often exhibits greater stability

and aqueous solubility.
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Logical Process: From Free Base to Purified Salt

4-(tert-Butyl)benzylamine
(Liquid Free Base)

Acid-Base Reaction
(Protonation)

Hydrochloric Acid (HCl)
(e.g., in Ethanol)

Crude Hydrochloride Salt
(Precipitate)

Purification
(Recrystallization)

Pure 4-(tert-Butyl)benzylamine HCl
(Crystalline Solid)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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